Cas no 1807209-44-4 (2-Bromo-6-methyl-4-nitrobenzoic acid)
2-Bromo-6-methyl-4-nitrobenzoic acid is a brominated nitrobenzoic acid derivative with a methyl substituent at the 6-position, offering distinct reactivity in organic synthesis. The presence of both bromo and nitro groups enhances its utility as an intermediate in pharmaceutical and agrochemical applications, enabling selective functionalization via nucleophilic substitution or reduction reactions. The carboxylic acid moiety further allows for derivatization into esters, amides, or other carboxylate-based compounds. Its well-defined structure and high purity make it suitable for precise synthetic modifications, particularly in the development of complex molecules. The compound’s stability under standard conditions ensures reliable handling and storage for research and industrial use.
1807209-44-4 structure
Product Name:2-Bromo-6-methyl-4-nitrobenzoic acid
CAS No:1807209-44-4
MF:C8H6BrNO4
MW:260.041541576386
MDL:MFCD28745203
CID:3044492
PubChem ID:119011498
Update Time:2025-06-09
2-Bromo-6-methyl-4-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-6-methyl-4-nitrobenzoic acid
- AK383066
- DS-12861
- CS-0161310
- MFCD28745203
- AKOS027376937
- C73474
- 1807209-44-4
- 2-Bromo-6-methyl-4-nitrobenzoicacid
-
- MDL: MFCD28745203
- Inchi: 1S/C8H6BrNO4/c1-4-2-5(10(13)14)3-6(9)7(4)8(11)12/h2-3H,1H3,(H,11,12)
- InChI Key: OEZGSEGSWSTHCF-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C)=C1C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.94802g/mol
- Monoisotopic Mass: 258.94802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1
- XLogP3: 2.3
Experimental Properties
- Boiling Point: 394.2±42.0°C at 760 mmHg
2-Bromo-6-methyl-4-nitrobenzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
2-Bromo-6-methyl-4-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD169-200mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 200mg |
4345.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD169-50mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 50mg |
1737.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD169-25mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 25mg |
2058CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD169-250mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 250mg |
6940CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-SD169-100mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 100mg |
4113CNY | 2021-05-08 | |
| eNovation Chemicals LLC | D760380-100mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 100mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D760380-250mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 250mg |
$230 | 2024-06-06 | |
| eNovation Chemicals LLC | D760380-1g |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 1g |
$615 | 2023-09-04 | |
| Alichem | A019100113-100mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 100mg |
406.85 USD | 2021-05-31 | |
| Alichem | A019100113-250mg |
2-Bromo-6-methyl-4-nitrobenzoic acid |
1807209-44-4 | 97% | 250mg |
650.96 USD | 2021-05-31 |
2-Bromo-6-methyl-4-nitrobenzoic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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